((4-(2-Methoxyethyl)phenyl)ethynyl)trimethylsilane

• Molecular Formula: C14H20OSi
• Molecular Weight: 232.39 g/mol
• IUPAC Name: 2-[4-(2-methoxyethyl)phenyl]ethynyl-trimethylsilane
• InChI: InChI=1S/C14H20OSi/c1-15-11-9-13-5-7-14(8-6-13)10-12-16(2,3)4/h5-8H,9,11H2,1-4H3
• InChI Key: LROLCLLVCOJPAP-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC=C(C=C1)C#C[Si](C)(C)C

Description

((4-(2-Methoxyethyl)phenyl)ethynyl)trimethylsilane is a useful research compound. Its molecular formula is C14H20OSi and its molecular weight is 232.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethynyltrimethylsilane (3.42 g, 34.9 mmol) was added via syringe to a mixture of 1-bromo-4-(2-methoxyethyl)benzene (5 g, 23.25 mmol), bis(triphenylphosphine)palladium dichloride (0.326 g, 0.465 mmol), triphenylphosphine (0.305 g, 1.162 mmol) and copper(I) iodide (0.089 g, 0.465 mmol) in piperidine (25 mL). The mixture was heated to 100° C. for 1 h under a nitrogen atmosphere, then cooled and concentrated under vacuum. The residue was taken up in ethyl acetate (70 mL), filtered and concentrated to give the crude product that was then purified by flash chromatography on silica gel (ISCO 120 g column, 0-20% ethyl acetate in n-heptane as the eluent). Product (4.36 g) was obtained as a brown oil (MS: (M+H)+=233.3).